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Compound of Interest

Compound Name: 4-Bromoanilinium chloride
Cat. No.: B8028853
Get Quote
\ J

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the spectroscopic data and
experimental protocols related to 4-bromoanilinium chloride. This compound, the
hydrochloride salt of 4-bromoaniline, is a valuable intermediate in organic synthesis, particularly
in the development of pharmaceutical compounds. Understanding its structural and
spectroscopic properties is crucial for its effective utilization in research and development.

Chemical Structure and Formation

4-Bromoanilinium chloride is formed through the protonation of the amino group of 4-
bromoaniline by hydrochloric acid. This acid-base reaction yields the anilinium salt, which is
often a stable, crystalline solid.
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Caption: Formation of 4-bromoanilinium chloride.

Spectroscopic Data

While spectroscopic data for the parent compound, 4-bromoaniline, is widely available, specific,
detailed peak lists for 4-bromoanilinium chloride are not readily found in publicly accessible
databases. The formation of the anilinium salt induces significant changes in the electronic
environment of the molecule, which are reflected in its NMR and IR spectra. The data
presented below is based on general principles of anilinium salt spectroscopy and available
information for closely related compounds.

Nuclear Magnetic Resonance (NMR) Spectroscopy

The protonation of the amino group to form the -NHs* group results in a downfield shift of the
aromatic proton signals due to the increased electron-withdrawing nature of the substituent.

Table 1: *H NMR Data for 4-Bromoanilinium Chloride
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Chemical Shift (3)

Multiplicity Integration Assignment

Ppm

Aromatic protons
~75-7.8 Doublet 2H

ortho to -NHs*

Aromatic protons
~7.3-75 Doublet 2H

meta to -NHs™*
Broad Singlet 3H -NHs*

Note: Actual chemical shifts may vary depending on the solvent and concentration.

Table 2: 13C NMR Data for 4-Bromoanilinium Chloride

Chemical Shift (8) ppm Assighment

~135 - 140 C-NHs+

~132-135 C-Br

~125 - 130 Aromatic CH ortho to -NHs™*
~120 - 125 Aromatic CH meta to -NHs*

Note: Predicted chemical shifts. Experimental data is not readily available.

Infrared (IR) Spectroscopy

The IR spectrum of 4-bromoanilinium chloride is expected to show characteristic peaks for

the anilinium ion and the substituted benzene ring.

Table 3: IR Absorption Data for 4-Bromoanilinium Chloride
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Frequency (cm™?)

Intensity

Assignment

3000 - 2800 Strong, Broad N-H stretching of -NHs*
~1600, ~1480 Medium C=C aromatic ring stretching
~1550 Medium N-H bending of -NHs™*
~1000 - 1100 Strong C-Br stretching

820 Strong p-disubstituted C-H out-of-

plane bending

Note: Expected absorption bands. The N-H stretching region is often broad due to hydrogen

bonding.

Experimental Protocols

The following are detailed methodologies for the synthesis and spectroscopic characterization

of 4-bromoanilinium chloride.

Synthesis of 4-Bromoanilinium Chloride

This protocol describes the straightforward acid-base reaction to form the salt.[1]

Materials:

4-bromoaniline

» Concentrated hydrochloric acid (HCI)

¢ Anhydrous ethanol
e Drying agent (e.g., anhydrous sodium sulfate)
e Magnetic stirrer and stir bar

¢ Round-bottom flask

e Ice bath
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e Biuchner funnel and filter paper
Procedure:

o Dissolve a known quantity of 4-bromoaniline in a minimal amount of anhydrous ethanol in a
round-bottom flask with stirring.

e Cool the solution in an ice bath.

» Slowly add a stoichiometric equivalent of concentrated hydrochloric acid dropwise to the
cooled, stirring solution.

o A precipitate of 4-bromoanilinium chloride should form. Continue stirring in the ice bath for
30 minutes to ensure complete precipitation.

o Collect the solid product by vacuum filtration using a Buchner funnel.

e Wash the collected solid with a small amount of cold ethanol to remove any unreacted
starting material.

e Dry the product under vacuum or in a desiccator over a suitable drying agent.
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Caption: Synthesis of 4-bromoanilinium chloride.

NMR Spectroscopy

Instrumentation:
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e A 300 MHz or higher field NMR spectrometer.
Sample Preparation:
o Accurately weigh approximately 10-20 mg of the dried 4-bromoanilinium chloride.

» Dissolve the sample in a suitable deuterated solvent (e.g., DMSO-ds or D20) in a clean, dry
NMR tube. The choice of solvent is critical as the -NHs* protons are exchangeable.

o Ensure the sample is fully dissolved before placing it in the spectrometer.
Data Acquisition:

e 1H NMR: Acquire a one-dimensional proton spectrum with a sufficient number of scans to
obtain a good signal-to-noise ratio.

e 13C NMR: Acquire a proton-decoupled carbon spectrum. A larger number of scans will be
required compared to the proton spectrum.

IR Spectroscopy

Instrumentation:
o A Fourier-transform infrared (FTIR) spectrometer.
Sample Preparation (KBr Pellet Method):

e Grind a small amount (1-2 mg) of the dry 4-bromoanilinium chloride sample with
approximately 100 mg of dry potassium bromide (KBr) powder using an agate mortar and
pestle until a fine, homogeneous powder is obtained.

o Transfer the powder to a pellet press and apply pressure to form a thin, transparent pellet.
e Place the KBr pellet in the sample holder of the FTIR spectrometer.
Data Acquisition:

e Record the spectrum over the range of 4000-400 cm~1.
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e Acquire a background spectrum of the empty sample compartment or a pure KBr pellet to
subtract from the sample spectrum.

This guide provides a foundational understanding of the spectroscopic properties and handling
of 4-bromoanilinium chloride for professionals in the chemical and pharmaceutical sciences.
While specific peak data is elusive in public databases, the provided information on expected
spectral characteristics and detailed experimental protocols will aid in its synthesis,
identification, and application.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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